Cas no 1344-43-0 (Manganese(II) oxide)

• Product Name: Manganese(II) oxide
• CAS No: 1344-43-0
• MF: MnO
• MW: 70.9374
• MDL: MFCD00016226
• CID: 83649
• PubChem ID: 24867046
• Update Time: 2025-07-19

Manganese(II) oxide Chemical and Physical Properties

Names and Identifiers

• Manganese(II)oxide
• MANGANESE(+2)OXIDE
• MANGANESE MONOXIDE
• MANGANESE OXIDE
• casselgreen
• manganesegreen
• manganesemonooxide
• manganeseoxide(mno)
• manganeseprotoxide
• manganosite
• manganous
• manganousoxide
• mon-manganese(ii)oxid
• naturalmanganosite
• nu-manese
• rosensthiel
• Manganese Monooxide (MNO)
• oxomanganese
• C.I. 77726
• Manganese Gree
• Rosenstiehl Green
• ci77726
• ketomanganese
• Cassel Green
• c.i.77726
• Manganese(II) oxide
• Manganese(II) oxide;
• Manganese oxide (MnO)
• MANGANOUS OXIDE
• Manganese Green
• Rosensthiel Green
• Natural manganosite
• Manganese protoxide
• Manganese monooxide
• Manganese(II) oxide, mon-
• CI 77726
• Manganese(II) oxide, 99.99%, (trace metal basis)
• Manganese oxide (ous)
• 8847AF
• Manganese(II) oxide, powder, -60 mesh, 99%
• Q414669
• UNII-64J2OA7MH3
• Lithium Niobate (LiNbO3) Sputtering Targets
• Nano Manganese Oxide Powder
• HSDB 1259
• EC 215-695-8
• Manganese(II) oxide, 99%
• AKOS015904024
• Manganese(II) oxide, >=99.99% trace metals basis
• oxo-manganese
• NS00112689
• EINECS 215-695-8
• MFCD00016226
• 1344-43-0

• MDL： MFCD00016226
• Inchi： 1S/Mn.O
• InChI Key： VASIZKWUTCETSD-UHFFFAOYSA-N
• SMILES： [Mn]=O

Computed Properties

• Exact Mass: 70.93300
• Monoisotopic Mass: 70.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Grass green or gray green cubic powder or octahedral crystals.
• Density: 5.45 g/mL at 25 °C(lit.)
• Melting Point: 1840 ºC
• Flash Point: Nonsense
• Refractive Index: 2.16
• Solubility: Soluble in hydrochloric acid. Insoluble in water.
• Water Partition Coefficient: Soluble in hydrochloric acid. Insoluble in water.
• PSA: 17.07000
• LogP: -0.11880
• Solubility: Insoluble in water, soluble in acid and ammonium chloride

Manganese(II) oxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H311,H315,H319,H335
• Warning Statement： P261,P280,P305+P351+P338,P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 21-36/37/38
• Safety Instruction： S26; S36
• RTECS：OP0900000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R21
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Manganese(II) oxide

Comprehensive Guide to Manganese(II) oxide (CAS No. 1344-43-0): Properties, Applications, and Innovations

Manganese(II) oxide, with the CAS number 1344-43-0, is an inorganic compound widely recognized for its versatile applications in industrial and scientific fields. Also known as manganese monoxide or manganous oxide, this compound is a critical material in the production of ceramics, batteries, and fertilizers. Its chemical formula, MnO, reflects its simple yet functionally rich structure, making it a subject of ongoing research and development.

The growing interest in sustainable materials and green technology has brought Manganese(II) oxide into the spotlight. Researchers are exploring its potential in energy storage systems, particularly in lithium-ion batteries and supercapacitors, due to its excellent electrochemical properties. Additionally, its role in agricultural micronutrients is gaining attention as farmers seek eco-friendly solutions to improve crop yields.

One of the most frequently searched questions about Manganese(II) oxide is: "How is manganese(II) oxide used in batteries?" The answer lies in its ability to act as a precursor for cathode materials, enhancing energy density and cycle life. Another popular query is: "Is manganese(II) oxide safe for environmental applications?" Studies confirm its low toxicity and biodegradability, making it suitable for soil enrichment and water treatment processes.

From a technical perspective, Manganese(II) oxide exhibits a cubic crystal structure and appears as a green or gray powder. Its thermal stability and magnetic properties make it invaluable in the manufacturing of ferrites and electronic components. Industries also utilize it as a catalyst in chemical reactions, further underscoring its multifunctional nature.

Innovations in nanotechnology have opened new avenues for Manganese(II) oxide nanoparticles, which exhibit enhanced surface reactivity and catalytic efficiency. These advancements align with the global push toward renewable energy and carbon-neutral processes, positioning MnO as a material of the future.

In summary, Manganese(II) oxide (CAS No. 1344-43-0) is a cornerstone of modern material science, with applications spanning energy, agriculture, and electronics. Its adaptability and eco-friendly profile ensure its relevance in addressing contemporary challenges, from climate change to food security. As research continues, this compound is poised to play an even greater role in shaping sustainable technologies.